Cas no 1820572-34-6 ((3aR,4R,7S,7aS)-octahydro-1H-4,7-methanoisoindole)

• Product Name: (3aR,4R,7S,7aS)-octahydro-1H-4,7-methanoisoindole
• CAS No: 1820572-34-6
• Molecular Formula: C₉H₁₅N
• Molecular Weight: 137.222102403641
• CID: 6072861
• PubChem ID: 46192377

(3aR,4R,7S,7aS)-octahydro-1H-4,7-methanoisoindole Properties

Names and Identifiers

• (3aR,4R,7S,7aS)-octahydro-1H-4,7-methanoisoindole
• (1S,2S,6R,7R)-4-azatricyclo[5.2.1.02,6]decane
• rel-(3aR,4R,7S,7aS)-Octahydro-4,7-methano-1H-isoindole
• AKOS006356050
• DTXSID501208335
• rac-(1R,2R,6S,7S)-4-azatricyclo[5.2.1.0~2,6~]decane
• EN300-7293750
• (1R,2R,6S,7S)-4-azatricyclo[5.2.1.0,2,6]decane
• 1820572-34-6
• 34970-70-2

• InChIKey： VBSDAMAWZZSZMY-SPJNRGJMSA-N
• Inchi： 1S/C9H15N/c1-2-7-3-6(1)8-4-10-5-9(7)8/h6-10H,1-5H2/t6-,7+,8-,9+
• SMILES： [C@@]12([H])CNC[C@]1([H])[C@]1([H])CC[C@@]2([H])C1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.120449483g/mol
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids